Cas no 93805-53-9 (2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane)

• Product Name: 2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane
• CAS No: 93805-53-9
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 1000160
• PubChem ID: 3022500
• Update Time: 2025-04-20

2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane
• 2-Isocyanato-4-((2-isocyanatocyclohexyl)methyl)-1-methylcyclohexane
• 93805-53-9
• DTXSID00917785
• EINECS 298-537-0
• NS00064951
• LULOWFWXTISEHZ-UHFFFAOYSA-N

• Inchi： 1S/C16H24N2O2/c1-12-6-7-13(9-16(12)18-11-20)8-14-4-2-3-5-15(14)17-10-19/h12-16H,2-9H2,1H3
• InChI Key： LULOWFWXTISEHZ-UHFFFAOYSA-N
• SMILES： O=C=NC1C(C)CCC(C1)CC1CCCCC1N=C=O

Computed Properties

• Exact Mass: 276.184
• Monoisotopic Mass: 276.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 371.8°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.581